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Compound of Interest

Compound Name: lodine tribromide

Cat. No.: B1599007

Introduction

The iodine value (1V) is a critical parameter for characterizing fats, oils, and waxes, providing a
measure of the degree of unsaturation in their fatty acid chains.[1] A higher iodine value
indicates a greater number of carbon-carbon double bonds, which influences the physical and
chemical properties of the substance, such as its melting point and susceptibility to oxidation.
[2] One of the established methods for determining the iodine value is the Hanus method,
which employs a solution of iodine monobromide (IBr) in glacial acetic acid.[3] It is important to
note that while the term "iodine tribromide" was specified, the standard and widely used
reagent in this context is iodine monobromide. The Hanus method is considered more stable
than the Wijs method, which uses iodine monochloride.[4]

Principle of the Hanus Method

The principle of the Hanus method is based on the addition of a halogen, in this case, iodine
monobromide, across the double bonds of the unsaturated fatty acids in the sample.[5] A
known excess of iodine monobromide solution is added to a weighed sample of the fat or oil
dissolved in a suitable solvent like chloroform.[6] The mixture is allowed to react in the dark for
a specified period, during which the iodine monobromide reacts with the double bonds.

After the reaction is complete, the unreacted iodine monobromide is determined by adding a
solution of potassium iodide (KI). The excess iodine monobromide reacts with potassium iodide
to liberate free iodine (I2). This liberated iodine is then titrated with a standardized solution of
sodium thiosulfate (Na2S203) using a starch indicator.[5] A blank titration is performed under
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the same conditions without the sample to determine the initial amount of iodine monobromide.
The difference between the blank and the sample titration values is used to calculate the
amount of iodine that reacted with the sample, and subsequently, the iodine value.

Logical Relationship of the Hanus Method

Chemical Reactions

R-CH=CH-R' + IBr (excess) ~ R-CHI-CHBI-R'+ IBr (unreacted)

1Br (unreacted) + 2KI ~ KBr + KCI + Iz

Reagen:
Iz + 2NazS203 — 2Nal + NazSsOs
Procedure Calculation
Fayoil Sample } issolve Sample }—»‘ i ion (i dark) }—»‘ Add KI Solution ‘4»‘ Titrate with Sodium Thiosulfate Endpoint Detection (Color Change) [ KIS AV
Hanus Solution (IBr in Acetic Acid) T

Potassium lodide (KI) Solution

Standardized Sodium Thiosulfate (Na:$:05)
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Caption: Logical flow of the Hanus method for iodine value determination.

Experimental Protocol: Determination of lodine
Value using the Hanus Method

This protocol details the step-by-step procedure for determining the iodine value of a fat or oil
sample using the Hanus method.

Materials and Reagents:

Fat or oil sample

e Hanus iodine monobromide solution (IBr in glacial acetic acid)
e Chloroform (or carbon tetrachloride)

e Potassium iodide (KI) solution (15% wi/v)

o Standardized 0.1 N sodium thiosulfate (Na2S203) solution
 Starch indicator solution (1% wi/v)

« Distilled water

 lodine flasks (250 mL or 500 mL) with stoppers

e Burette (50 mL)

o Pipettes (25 mL)

o Graduated cylinders

» Analytical balance

Procedure:
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o Sample Preparation: Accurately weigh an appropriate amount of the fat or oil sample into a
clean, dry iodine flask. The sample weight should be chosen based on the expected iodine
value to ensure that an excess of the Hanus solution remains after the reaction.

» Dissolution: Add 10 mL of chloroform to the flask to dissolve the sample completely.[6] Swirl
gently to ensure the sample is fully dissolved.

o Reaction with Hanus Solution: Using a pipette, add exactly 25 mL of the Hanus iodine
monobromide solution to the flask.[6] Stopper the flask securely and swirl to mix the
contents.

 Incubation: Place the flask in a dark place and allow it to stand for 30 minutes with
occasional shaking.[6] This allows for the complete reaction of the iodine monobromide with
the double bonds in the sample.

e Blank Preparation: Simultaneously, prepare a blank by adding 10 mL of chloroform and 25
mL of the Hanus solution to another iodine flask without the sample.[5] Treat the blank
identically to the sample flask.

» Addition of Potassium lodide: After the 30-minute incubation, add 10 mL of the 15%
potassium iodide solution to both the sample and blank flasks, followed by 100 mL of distilled
water.[6] The solution will turn a reddish-brown color due to the liberation of iodine.

« Titration: Titrate the liberated iodine in both flasks with the standardized 0.1 N sodium
thiosulfate solution.[3] Add the thiosulfate solution from the burette while constantly swirling
the flask until the yellow color of the iodine has almost disappeared.

o Endpoint Determination: Add 1-2 mL of the starch indicator solution to each flask. The
solution will turn a deep blue color.[6] Continue the titration dropwise with vigorous shaking
until the blue color completely disappears, indicating the endpoint.

e Record Volumes: Record the volume of sodium thiosulfate solution used for both the sample
(S) and the blank (B) titrations.

Experimental Workflow
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Caption: Step-by-step experimental workflow for the Hanus method.
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Data Presentation

The results of the iodine value determination should be recorded in a clear and organized
manner to facilitate comparison and analysis.

Table 1: Titration Data for lodine Value Determination

Blank Sample .
L L Normality Calculated
Sample Titration Titration .
Sample ID ] of Na2S203 lodine
Weight (g) Volume (B) Volume (S)
(N) Value
(mL) (mL)
Sample 1
Sample 2
Sample 3

Calculation of lodine Value
The iodine value is calculated using the following formula:
lodine Value (IV) =[(B- S) x N x 12.69] / W

Where:

B = Volume of sodium thiosulfate solution used for the blank titration (mL)

S = Volume of sodium thiosulfate solution used for the sample titration (mL)

N = Normality of the sodium thiosulfate solution

12.69 = a factor that converts the result to grams of iodine per 100 grams of sample (derived
from the molar mass of iodine, 126.9 g/mol )

W = Weight of the sample (g)

Conclusion

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The Hanus method provides a reliable and relatively stable means of determining the iodine
value of fats and oils. Accurate and precise execution of the experimental protocol, including
careful weighing of the sample and accurate determination of the titration endpoint, is crucial
for obtaining reproducible results. The calculated iodine value is an important quality parameter
for researchers, scientists, and drug development professionals working with lipid-based
formulations and products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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